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The following table summarizes the key performance indicators for the most prominent

ferronickel production technologies. These figures are compiled from various industry and

academic sources and represent typical ranges. Actual performance can vary depending on

ore composition, plant design, and operational efficiency.

Technology Process Type
Typical Nickel
Recovery (%)

Energy
Consumption
(GJ/t of alloy)

Greenhouse
Gas Emissions
(t CO₂-eq/t of
alloy)

Rotary Kiln-

Electric Furnace

(RKEF)

Pyrometallurgical 90 - 98[1][2] 110[1][3] 6[1][3]

Blast Furnace

(for Nickel Pig

Iron)

Pyrometallurgical > 90[4] 60[1][3] 7[1][3]

High-Pressure

Acid Leaching

(HPAL)

Hydrometallurgic

al

92 - 94 (total Ni

extraction)[5]

Higher than

pyrometallurgical

routes for pure

nickel[6]

Lower than

RKEF[7]

Caron Process
Hydrometallurgic

al
80 - 85[4]

Higher than

HPAL due to

initial drying[4]

Data not readily

available
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Experimental Protocols and Methodologies
While detailed, proprietary experimental protocols for industrial-scale operations are not

publicly available, this section outlines the general methodologies for the key ferronickel
production processes based on published literature.

Rotary Kiln-Electric Furnace (RKEF) Process
The RKEF process is the most established and widely used method for producing ferronickel
from laterite ores.[8] The methodology involves the following key stages:

Ore Preparation: The laterite ore is first crushed and screened to a suitable size.

Drying: The ore is fed into a rotary dryer to remove free moisture.

Calcination and Pre-reduction: The dried ore is then charged into a long rotary kiln. In the

kiln, the ore is heated to high temperatures (typically 800-1000°C) in the presence of a

reducing agent like coal.[8] This process removes chemically bound water and reduces the

nickel and some of the iron oxides to their metallic forms.

Electric Furnace Smelting: The hot, pre-reduced calcine from the kiln is transferred to a

submerged arc electric furnace.[1] Here, the material is melted at temperatures around

1500-1600°C. The intense heat facilitates the final reduction of nickel and iron oxides and

allows for the separation of the molten ferronickel alloy from the lighter slag layer.

Refining and Casting: The crude ferronickel is tapped from the furnace and may undergo a

refining step to remove impurities like sulfur and phosphorus. The refined alloy is then cast

into ingots or granulated.

High-Pressure Acid Leaching (HPAL) Process
The HPAL process is a hydrometallurgical technique primarily used for processing low-grade

nickel laterite ores, particularly limonitic ores with high iron content. The general methodology is

as follows:

Ore Preparation: The ore is crushed and mixed with water to form a slurry.
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Leaching: The slurry is pumped into a series of large, agitated tanks known as autoclaves.[9]

High-pressure steam is used to heat the slurry to temperatures of 240-270°C, and sulfuric

acid is injected.[10] The combination of high temperature, pressure, and acidity dissolves the

nickel and cobalt from the ore into the aqueous solution.

Solid-Liquid Separation: After leaching, the slurry is cooled, and the acidic solution

containing the dissolved metals (pregnant leach solution) is separated from the solid residue

(tailings).

Solution Purification and Nickel Recovery: The pregnant leach solution undergoes a series of

purification steps to remove impurities. Nickel is then recovered from the purified solution,

typically through precipitation to produce a mixed hydroxide precipitate (MHP) or mixed

sulfide precipitate (MSP), which can be further refined to produce high-purity nickel products.

Visualizations
Process Flow Diagrams
The following diagrams illustrate the key stages of the RKEF and HPAL processes.
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Nickel Recovery Energy Consumption GHG Emissions

RKEF
(90-98%)

Blast Furnace
(>90%)

HPAL
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Caron
(80-85%)

RKEF
(High)

Blast Furnace
(Lower)

HPAL
(Variable)

Caron
(Very High)

RKEF
(Moderate)

Blast Furnace
(Higher)

HPAL
(Lower)

Caron
(Data Limited)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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